
physical and chemical properties of 2-Chloro-5-
cyanophenylboronic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-Chloro-5-cyanophenylboronic

acid

Cat. No.: B1585681 Get Quote

An In-depth Technical Guide to 2-Chloro-5-cyanophenylboronic Acid for Advanced Synthesis

Introduction: A Versatile Building Block for Modern
Chemistry
In the landscape of synthetic organic chemistry, the strategic selection of building blocks is

paramount to the efficient construction of complex molecular architectures. 2-Chloro-5-
cyanophenylboronic acid (CAS No. 936249-33-1) has emerged as a highly valuable

bifunctional reagent, particularly for researchers in medicinal chemistry and materials science.

Its unique electronic properties, stemming from the presence of both an electron-withdrawing

cyano group and a halogen substituent, make it an exceptional component for carbon-carbon

bond formation.

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Chloro-5-cyanophenylboronic acid, offering field-proven insights into its application,

handling, and synthesis. The content herein is structured to deliver not just data, but a causal

understanding of its reactivity and utility, empowering scientists to integrate this reagent into

their research programs with confidence.

Section 1: Core Physicochemical Properties
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A thorough understanding of a reagent's physical properties is the foundation for its successful

application in the laboratory. These parameters dictate storage, handling, and reaction setup.

Summary of Physical Data
The key physical and identifying properties of 2-Chloro-5-cyanophenylboronic acid are

summarized in the table below for quick reference.

Property Value Source(s)

CAS Number 936249-33-1 [1][2]

Molecular Formula C₇H₅BClNO₂ [1]

Molecular Weight 181.38 g/mol [1]

Appearance White to off-white solid/powder [3]

Melting Point 62-67 °C

Boiling Point
370.8 °C at 760 mmHg

(Predicted)
[4]

Density 1.4 ± 0.1 g/cm³ (Predicted) [4]

Purity Typically ≥97% (HPLC) [1]

Solubility and Storage
Solubility: Specific solubility data in various organic solvents is not extensively published.

However, based on its structure and common applications, it is expected to be soluble in polar

aprotic solvents such as 1,4-dioxane, tetrahydrofuran (THF), and dimethylformamide (DMF),

which are frequently used in cross-coupling reactions. Its solubility in water is expected to be

low.

Storage and Stability: 2-Chloro-5-cyanophenylboronic acid is stable under recommended

storage conditions.[5] To maintain its integrity and reactivity, it should be stored in a tightly

sealed container in a cool, dry, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents and strong acids.[4] For long-term storage, refrigeration (2-

8°C) is recommended.
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Spectroscopic Profile (¹H and ¹³C NMR)
While a Certificate of Analysis for this compound confirms that its proton NMR spectrum

conforms to the expected structure, publicly accessible, detailed spectral assignments are

scarce.[6] However, based on the molecular structure, the following spectral characteristics can

be anticipated for analysis in a solvent like DMSO-d₆:

¹H NMR: The spectrum would feature three distinct signals in the aromatic region (typically δ

7.5-8.5 ppm), corresponding to the three protons on the phenyl ring. Due to the substitution

pattern, complex splitting (doublets, doublet of doublets) is expected. A broad singlet,

corresponding to the two hydroxyl protons of the boronic acid group (-B(OH)₂), would also be

present, and its chemical shift can be variable.

¹³C NMR: The spectrum would show seven signals. Six signals would be in the aromatic

region (typically δ 115-140 ppm), corresponding to the six carbons of the benzene ring,

including the carbons attached to the chloro, cyano, and boronic acid groups. One signal

would correspond to the nitrile carbon (-C≡N), typically appearing around δ 118-120 ppm.

Section 2: Chemical Reactivity and Key Applications
The utility of 2-Chloro-5-cyanophenylboronic acid is defined by its chemical reactivity, which

is dominated by the boronic acid moiety. This functional group is a cornerstone of palladium-

catalyzed cross-coupling chemistry.

The Suzuki-Miyaura Cross-Coupling Reaction
The primary application of this reagent is as a nucleophilic partner in the Suzuki-Miyaura cross-

coupling reaction. This powerful transformation forges a carbon-carbon bond between an

organoboron compound and an organic halide or triflate.[7][8] The electron-withdrawing nature

of the cyano and chloro groups on the phenyl ring influences the electronic character of the

molecule, making it a highly effective coupling partner for the synthesis of complex biaryl

structures, which are common motifs in pharmaceuticals.[3]

The generally accepted catalytic cycle for the Suzuki-Miyaura reaction involves three key steps:

Oxidative Addition, Transmetalation, and Reductive Elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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